Cas no 16849-77-7 (Propionic acid, 2-mercapto-, isopropyl ester)
16849-77-7 structure
Product Name:Propionic acid, 2-mercapto-, isopropyl ester
CAS No:16849-77-7
MF:C6H12O2S
MW:148.223280906677
CID:2658636
Update Time:2023-08-06
Propionic acid, 2-mercapto-, isopropyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Mercaptopropionic acid 1-methylethyl ester
- propan-2-yl 2-sulfanylpropanoate
- Propionic acid, 2-mercapto-, isopropyl ester
- NUIVLBRODXOUAB-UHFFFAOYSA-N
- Propanoic acid, 2-mercapto-, 1-methylethyl ester
- Isopropyl 2-sulfanylpropanoate #
- Isopropyl-alpha-mercapto-propionate
- Isopropyl .alpha.-mercaptopropionate
-
- Inchi: 1S/C6H12O2S/c1-4(2)8-6(7)5(3)9/h4-5,9H,1-3H3
- InChI Key: NUIVLBRODXOUAB-UHFFFAOYSA-N
- SMILES: SC(C)C(=O)OC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- XLogP3: 1.6
- Topological Polar Surface Area: 27.3
Propionic acid, 2-mercapto-, isopropyl ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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